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Introduction
Solvent extraction is a pivotal technique in hydrometallurgy for the selective separation and

concentration of metals. Diisobutyl ketone (DIBK), a stable and effective organic solvent, is

frequently employed for the extraction of gold from acidic aqueous solutions. This process is

significantly enhanced by the addition of a quaternary ammonium salt, such as Aliquat 336

(methyl tricapryl ammonium chloride), which acts as a liquid ion exchanger. In a typical

application, gold is first leached from a solid matrix into an aqueous phase, commonly using

aqua regia to form the stable tetrachloroaurate(III) anion, [AuCl₄]⁻. This anion is then

transferred to the DIBK phase through the formation of an ion-pair with the Aliquat 336. This

application note provides a detailed protocol for the extraction of gold using a DIBK/Aliquat 336

system, including subsequent stripping of the gold from the organic phase for recovery.

Principle of Extraction
The extraction of the tetrachloroaurate(III) complex from an acidic chloride solution into an

organic phase containing DIBK and Aliquat 336 is based on an anion exchange mechanism.

The quaternary ammonium cation of Aliquat 336 ([R₃NCH₃]⁺) forms a stable, charge-neutral ion

pair with the [AuCl₄]⁻ anion, which is highly soluble in the organic DIBK phase.

The equilibrium for this extraction can be represented as:
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[AuCl₄]⁻(aq) + [R₃NCH₃]⁺Cl⁻(org) ⇌ [R₃NCH₃]⁺[AuCl₄]⁻(org) + Cl⁻(aq)

Quantitative Data Summary
The efficiency of the gold extraction process is influenced by several factors, including the

concentrations of acid and chloride in the aqueous phase, the concentration of Aliquat 336 in

the organic phase, the phase ratio, and the contact time. The following table summarizes key

quantitative data gathered from various studies on gold extraction using DIBK-based systems.

Parameter Value/Range Notes

Organic Phase Composition 1% v/v Aliquat 336 in DIBK

A commonly used

concentration for effective gold

extraction.[1][2]

Aqueous Phase
Acidic chloride solution (post-

aqua regia digestion)

Gold is present as the [AuCl₄]⁻

complex.[2]

Phase Ratio

(Aqueous:Organic)
2:1 to 10:1

Higher ratios can be used for

pre-concentration of gold.[1]

Contact Time (Shaking) 1 - 5 minutes
Sufficient to reach extraction

equilibrium.

Extraction Efficiency >98%
High efficiency is achievable in

a single extraction stage.[1]

Stripping Agent
4 M Sodium Thiosulfate

(Na₂S₂O₃)

Effective for recovering gold

from the loaded organic phase.

Stripping Efficiency ~98%
Efficient recovery of gold from

the organic phase is possible.

Experimental Protocols
Preparation of the Organic Extractant

Prepare a 1% (v/v) solution of Aliquat 336 in Diisobutyl Ketone (DIBK).

For example, to prepare 100 mL of the organic extractant, add 1 mL of Aliquat 336 to 99 mL

of DIBK.
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Mix thoroughly until a homogenous solution is obtained.

Gold Extraction Protocol
Sample Preparation: Ensure the gold-containing sample is in an acidic aqueous solution with

a sufficient concentration of chloride ions. This is typically achieved by digesting the solid

sample with aqua regia (a mixture of nitric acid and hydrochloric acid, typically in a 1:3 molar

ratio) and then diluting with dilute hydrochloric acid.

Phase Contact: In a separatory funnel, combine the aqueous gold solution and the prepared

DIBK/Aliquat 336 organic phase. A common phase ratio is 2:1 aqueous to organic (e.g., 20

mL of aqueous solution to 10 mL of organic solution).

Extraction: Stopper the separatory funnel and shake vigorously for 1-5 minutes to ensure

thorough mixing and facilitate the transfer of the gold complex to the organic phase.

Phase Separation: Allow the phases to separate. The denser aqueous phase will settle at the

bottom, and the organic phase containing the extracted gold will be the top layer.

Collection: Carefully drain the lower aqueous phase. The organic phase, now loaded with

gold, can be collected for analysis or for the subsequent stripping step.

Gold Stripping (Back-Extraction) Protocol
Stripping Solution Preparation: Prepare a 4 M solution of sodium thiosulfate (Na₂S₂O₃) in

deionized water.

Phase Contact: Transfer the gold-loaded organic phase to a clean separatory funnel. Add an

equal volume of the 4 M sodium thiosulfate stripping solution.

Stripping: Shake the separatory funnel vigorously for 5-10 minutes. The thiosulfate ions will

form a stable aqueous complex with the gold, stripping it from the organic phase.

Phase Separation: Allow the phases to separate. The upper organic phase is now stripped of

gold, and the lower aqueous phase contains the gold-thiosulfate complex.

Recovery: The aqueous phase containing the stripped gold can be further processed to

recover elemental gold, for example, through precipitation or electrowinning.
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Caption: Workflow for the solvent extraction of gold using DIBK/Aliquat 336.
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Caption: Workflow for the stripping of gold from the loaded organic phase.
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Caption: Ion exchange mechanism for gold extraction with Aliquat 336.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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